Cas no 2137439-50-8 (rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide)

• Product Name: rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide
• CAS No: 2137439-50-8
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5951287
• PubChem ID: 165715713
• Update Time: 2025-10-31

rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2137439-50-8
• EN300-713821
• rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide

• Inchi： 1S/C14H26N2O/c1-3-5-11(2)13(17)16-10-14-7-4-6-12(14)15-9-8-14/h11-12,15H,3-10H2,1-2H3,(H,16,17)/t11?,12-,14-/m1/s1
• InChI Key： UMZQWGWXEOPSKY-JWCMVYSZSA-N
• SMILES： O=C(C(C)CCC)NC[C@@]12CCN[C@@H]1CCC2

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Additional information on rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide

Comprehensive Overview of rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide (CAS No. 2137439-50-8)

The compound rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide (CAS No. 2137439-50-8) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it a promising candidate for various therapeutic applications. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while also addressing frequently asked questions and industry-relevant topics.

One of the most notable features of rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide is its stereochemical complexity. The presence of the octahydrocyclopenta[b]pyrrole core, combined with the 2-methylpentanamide side chain, contributes to its unique physicochemical properties. Researchers are particularly interested in how these structural elements influence the compound's bioavailability, metabolic stability, and binding affinity to biological targets. Recent studies have explored its potential as a modulator of specific receptors, which could pave the way for novel treatments in neurology and oncology.

In the context of current trends, the pharmaceutical industry is increasingly focused on small-molecule therapeutics with high specificity and minimal off-target effects. rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide aligns with this trend due to its targeted molecular design. Additionally, the rise of computational drug discovery and AI-driven molecular modeling has accelerated the exploration of such compounds, enabling researchers to predict their interactions with biological systems more efficiently.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Given the growing global burden of conditions like Alzheimer's and Parkinson's, there is a pressing need for innovative therapeutic agents. Preliminary data suggest that rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide may interact with key pathways involved in neuroprotection, though further preclinical and clinical studies are required to validate these findings.

From a synthetic chemistry perspective, the preparation of rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide presents both challenges and opportunities. The stereoselective synthesis of the octahydrocyclopenta[b]pyrrole moiety demands precise control over reaction conditions, making it a topic of interest for organic chemists. Advances in catalytic asymmetric synthesis and green chemistry have provided new tools to tackle these challenges, potentially reducing the environmental impact of large-scale production.

Frequently asked questions about this compound often revolve around its mechanism of action, safety profile, and commercial availability. While detailed mechanistic studies are still underway, early indications point to its ability to modulate specific protein-protein interactions. As for safety, standard toxicological assessments are being conducted to ensure its suitability for further development. Regarding availability, rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide is primarily used in research settings, with limited commercial distribution at this stage.

In conclusion, rac-N-{[(3aR,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methyl}-2-methylpentanamide (CAS No. 2137439-50-8) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its potential applications in drug discovery and disease treatment, coupled with the ongoing advancements in synthetic and computational methodologies, make it a compound to watch in the coming years. As research progresses, we can expect to uncover more about its therapeutic potential and broader implications for human health.